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Application Note

Introduction
1,8-Dichloroanthraquinone is a chlorinated derivative of anthraquinone that serves as a

crucial building block in the synthesis of a wide array of functional organic molecules. Its

reactive chlorine atoms at the 1 and 8 positions are susceptible to nucleophilic substitution,

making it a valuable precursor for the synthesis of various dyes, pigments, and

pharmaceutically active compounds. This document provides an overview of its applications,

detailed experimental protocols for key transformations, and insights into the biological

activities of its derivatives.
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Property Value Reference

CAS Number 82-43-9 [1]

Molecular Formula C₁₄H₆Cl₂O₂ [1]

Molecular Weight 277.10 g/mol [1]

Appearance
Yellow to orange crystalline

solid
[2]

Melting Point 201.5-203 °C [3]

Solubility Slightly soluble in water. [3]

Applications
1,8-Dichloroanthraquinone is a key intermediate in the following areas:

Dye and Pigment Synthesis: It is a precursor for a range of vat and disperse dyes. The

substitution of the chlorine atoms with various amino or phenoxy groups leads to compounds

with specific chromophoric properties, suitable for dyeing textiles, plastics, and coatings.[4]

Pharmaceutical and Drug Development: Derivatives of 1,8-dichloroanthraquinone have

shown significant potential as therapeutic agents, particularly in oncology. Amino-substituted

anthraquinones derived from this intermediate have demonstrated cytotoxic activity against

various cancer cell lines.[5][6][7] These compounds are known to act as DNA intercalating

agents and inhibitors of topoisomerase II, crucial enzymes in DNA replication and repair.[7]

Furthermore, some derivatives can induce apoptosis in cancer cells through the generation

of reactive oxygen species (ROS) and activation of the JNK signaling pathway.[2][8]

Functional Materials: The electron-accepting nature of the anthraquinone core, modified by

the electron-withdrawing chlorine substituents, makes 1,8-dichloroanthraquinone and its

derivatives interesting candidates for research in organic electronics and materials science.

[4]
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a) Synthesis of 1-Amino-8-chloroanthraquinone and 1,8-Diaminoanthraquinone

This protocol describes the nucleophilic substitution of the chlorine atoms of 1,8-
dichloroanthraquinone with ammonia to yield a mixture of 1-amino-8-chloroanthraquinone

and 1,8-diaminoanthraquinone, which are valuable intermediates in the synthesis of antitumor

agents.[9]

Reaction Scheme:

Amination of 1,8-Dichloroanthraquinone

1,8-Dichloroanthraquinone
1-Amino-8-chloroanthraquinone

+
1,8-Diaminoanthraquinone

NH3 (aq), H2O
220°C, 5 hours

Reduction of 1,8-Dichloroanthraquinone

1,8-Dichloroanthraquinone 1,8-Dichloro-9(10H)-anthracenone

SnCl2, HCl, Acetic Acid
Boiling
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Ullmann Condensation for Ether Synthesis

1,8-Dichloroanthraquinone 1,8-Diphenoxy-anthraquinone
Sodium phenolate

Aminoanthraquinone Derivative

DNA Intercalation Topoisomerase II Inhibition

DNA Double Helix Topoisomerase IIInhibition of DNA Replication
and Transcription DNA Double-Strand Breaks

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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